Graphene oxide based DNA nanoswitches as a programmable pH-responsive biosensor†
Analytical Methods Pub Date: 2016-08-18 DOI: 10.1039/C6AY01358A
Abstract
We developed a novel programmable pH-responsive biosensor for simple and rapid pH assay based on the change of the fluorescence signal as a result of the conformational changes of DNA probes and their varying affinities to GO in different conformations. Two probes with different contents of TAT in the triplex DNA exhibited a different dynamic response range. By combining these two probes together in a sensor system, we obtained a pH-responsive sensor system displaying an extended dynamic range of 5.0 to 8.0, which covered the whole pH range in varying biological systems.
Recommended Literature
- [1] A highly selective and sensitive spectrofluorimetric method for the assessment of 3-nitrotyrosine in serum using (Eu(TTA)3Phen) photo probe
- [2] Nitro-enabled catalytic enantioselective formal umpolung alkenylation of β-ketoesters†
- [3] Conformational dynamics of Calcium Green 1 by fluorescence correlation spectroscopy
- [4] Synthesis of flexible nanotweezers with various metals and their application in carbon nanotube extraction†
- [5] Expanding the family of mesoionic complexes: donor properties and catalytic impact of palladated isoxazolylidenes†
- [6] A reusable heterogeneous catalyst without leaking palladium for highly-efficient Suzuki–Miyaura reaction in pure water under air†
- [7] Probing the conformation and 2D-distribution of pyrene-terminated redox-labeled poly(ethylene glycol) chains end-adsorbed on HOPG using cyclic voltammetry and atomic force electrochemical microscopy†
- [8] Promoting the conversion of S and Li2S using a Co3O4@NC additive in all-solid-state Li–S batteries†
- [9] Back cover
- [10] Facile and scalable fabrication of nanostructured nickel thin film electrodes for electrochemical detection of formaldehyde
Journal Name：Analytical Methods
Research Products
-
CAS no.: 18715-52-1
